Cas no 91642-29-4 (2-4-(dimethylamino)phenylbutanedioic acid)

• Product Name: 2-4-(dimethylamino)phenylbutanedioic acid
• CAS No: 91642-29-4
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 5933126
• PubChem ID: 4670834
• Update Time: 2025-06-08

2-4-(dimethylamino)phenylbutanedioic acid Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-[4-(dimethylamino)phenyl]-
• MLS000701251
• 2-[4-(dimethylamino)phenyl]succinic acid
• HMS2623K08
• SMR000230441
• EN300-1853996
• 91642-29-4
• CS-0457934
• Oprea1_603126
• 2-(4-(Dimethylamino)phenyl)succinic acid
• CHEMBL1494638
• 2-[4-(dimethylamino)phenyl]butanedioic acid
• 2-4-(dimethylamino)phenylbutanedioic acid

• Inchi： 1S/C12H15NO4/c1-13(2)9-5-3-8(4-6-9)10(12(16)17)7-11(14)15/h3-6,10H,7H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： QTDCCOAJVWTMAV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1=CC=C(N(C)C)C=C1)CC(O)=O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-4-(dimethylamino)phenylbutanedioic acid

Professional Introduction to 2-4-(dimethylamino)phenylbutanedioic Acid (CAS No. 91642-29-4)

2-4-(dimethylamino)phenylbutanedioic acid, identified by the chemical compound code CAS No. 91642-29-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural arrangement of functional groups, exhibits promising properties that make it a valuable candidate for various applications in drug development and molecular research.

The molecular structure of 2-4-(dimethylamino)phenylbutanedioic acid consists of a phenyl ring substituted with two dimethylamino groups at the 2 and 4 positions, connected to a butanedioic acid backbone. This configuration imparts distinct chemical characteristics, including solubility, reactivity, and potential biological activity. The presence of both basic and acidic functional groups within the molecule allows for versatile interactions with biological targets, making it an intriguing subject for further investigation.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that exhibit multifunctional properties. 2-4-(dimethylamino)phenylbutanedioic acid stands out due to its potential to serve as a precursor or intermediate in the synthesis of novel therapeutic agents. Its ability to undergo various chemical transformations, such as condensation reactions or cyclization processes, makes it a versatile building block for complex molecular architectures.

One of the most compelling aspects of 2-4-(dimethylamino)phenylbutanedioic acid is its potential application in the development of bioactive molecules. The dimethylamino groups contribute to the compound's basic nature, enabling interactions with acidic biological targets such as enzymes and receptors. This property is particularly valuable in drug design, where precise targeting is essential for achieving therapeutic efficacy while minimizing side effects.

Recent studies have explored the pharmacological profile of derivatives of 2-4-(dimethylamino)phenylbutanedioic acid. Researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. The phenylbutanedioic acid moiety provides a scaffold that can be modified to enhance binding affinity and selectivity towards specific kinases.

The compound's structural features also make it a suitable candidate for studying molecular recognition processes. Its ability to form hydrogen bonds and engage in π-stacking interactions with other biomolecules suggests applications in drug delivery systems and molecular probes. These interactions can be exploited to develop novel methods for targeted drug delivery, where 2-4-(dimethylamino)phenylbutanedioic acid could serve as a linker or anchor molecule.

In addition to its pharmaceutical applications, 2-4-(dimethylamino)phenylbutanedioic acid has potential uses in materials science. The unique combination of functional groups allows for its incorporation into polymers or coatings that exhibit enhanced mechanical properties or biocompatibility. Such materials could find applications in medical implants or biodegradable scaffolds for tissue engineering.

The synthesis of 2-4-(dimethylamino)phenylbutanedioic acid presents both challenges and opportunities for chemists. While the compound's structure suggests multiple synthetic pathways, optimizing yield and purity requires careful consideration of reaction conditions and purification techniques. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to explore its applications on a larger scale.

The growing body of research on CAS No. 91642-29-4, particularly its derivatives, underscores its significance in modern chemistry. As our understanding of biological systems continues to expand, compounds like this one will play an increasingly important role in developing innovative solutions for health and technology-related challenges. The multifaceted nature of 2-4-(dimethylamino)phenylbutanedioic acid ensures that it will remain a topic of interest for years to come.